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Chemical Profile of 5-Oxohexanal

The table below summarizes the core identity and properties of 5-Oxohexanal.

Property Description

Common Name 5-Oxohexanal [1]

IUPAC Name 5-oxohexanal [1] [2]

CAS Registry Number 505-03-3 [1] [2]

Chemical Formula C₆H₁₀O₂ [3] [1] [2]

Average Molecular Weight 114.1424 g/mol [1]

SMILES CC(=O)CCCC=O [1]

Chemical Classification Medium-chain aldehyde [1]

Physical State Not specified in search results

Synthesis and Formation Pathways

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://www.smolecule.com/products/s9039897?utm_src=pdf-interest
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://hmdb.ca/metabolites/HMDB0033568
https://hmdb.ca/metabolites/HMDB0033568
https://www.chemsrc.com/en/cas/505-03-3_210695.html
https://hmdb.ca/metabolites/HMDB0033568
https://www.chemsrc.com/en/cas/505-03-3_210695.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Oxohexanal
https://hmdb.ca/metabolites/HMDB0033568
https://www.chemsrc.com/en/cas/505-03-3_210695.html
https://hmdb.ca/metabolites/HMDB0033568
https://hmdb.ca/metabolites/HMDB0033568
https://hmdb.ca/metabolites/HMDB0033568
https://www.smolecule.com/products/s9039897?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The search results point to two primary contexts in which 5-oxohexanal is formed or used.

Pathway Key Reactant/Precursor
Key
Reagent/Condition

Role/Application

Ozonolysis [4] Specific alkene (structure not
fully detailed)

O₃ (Ozone) Product of the
reaction

Intramolecular
Aldol Condensation
[5]

6-Oxoheptanal NaOH, heat Theoretical starting
material

Natural Product
Synthesis [6]

1,3,6,8-

Tetrahydroxyanthraquinone

Sodium Bicarbonate

(NaHCO₃)

Hydroxyalkylating

agent

The following diagram illustrates these pathways and the key reactions involving 5-oxohexanal.
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Formation of 5-Oxohexanal

Reactions of 5-Oxohexanal

Alkene (Precursor)

Ozonolysis (O₃)

5-Oxohexanal

Hydroxyalkylation
(NaHCO₃)6-Oxoheptanal

Intramolecular Aldol
Condensation (NaOH, heat)

1-Acetylcyclopentene
(Major Product)

1,3,6,8-Tetrahydroxy-
anthraquinone

(±)-Averufin

Click to download full resolution via product page

Synthesis pathways and chemical reactions of 5-Oxohexanal

Experimental & Analytical Data

For researchers, the following table consolidates key experimental and predicted data for 5-oxohexanal.

Note that many experimental physical properties (like melting and boiling point) were listed as Not

Available [1].
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Property Type Property
Value /
Prediction

Source / Method

Predicted Molecular
Properties [1]

Water Solubility 27.7 g/L ALOGPS

logP (Partition Coefficient) 0.98 ALOGPS

pKa (Strongest Acidic) 14.74 ChemAxon

Polar Surface Area 34.14 Å² ChemAxon

Predicted Chromatographic
Properties [1]

Ret. Time (Standard Polar) 3.13 min Waters UPLC
BEH C18

Ret. Time (Standard Non-
Polar)

10.77 min Predicted by
Siyang

Kovats Retention Index
(Std. Non-Polar)

902.9 33892256

Safety & Handling HS Code 2914.40.00.90
[2]

Customs Code

Key Limitations of the Information

A critical assessment of the available information reveals significant gaps you should be aware of:

Outdated Information: The most recent specific data on 5-oxohexanal comes from 2017-2020. The
primary source for its chemical data (HMDB) was last updated in February 2023, but the underlying

experimental references are older [1] [5] [6].
Lack of Detailed Protocols: While synthesis routes are mentioned, no detailed, reproducible
experimental protocols (e.g., specific molar ratios, reaction times, temperature control, workup
procedures, or purification methods) are provided in the available results.

Missing Contemporary Context: The search results do not cover modern synthetic approaches,
such as catalytic methods or flow chemistry, which may offer improved yields or selectivity.
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Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://hmdb.ca/metabolites/HMDB0033568
https://hmdb.ca/metabolites/HMDB0033568
https://www.chemsrc.com/en/cas/505-03-3_210695.html
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://hmdb.ca/metabolites/HMDB0033568
https://chemistry.stackexchange.com/questions/131572/what-does-the-intramolecular-aldol-condensation-of-6-oxoheptanal-form
https://www.semanticscholar.org/paper/C-Alkylation-of-1%2C3-dihydroxyanthraquinones.-Total-Castonguay-Brassard/dbf10968dcb3db8b98d590395410d9e6a82d6e8f
https://www.smolecule.com/products/s9039897?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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